Cas no 1261849-87-9 (2'-Bromo-4'-(difluoromethyl)propiophenone)

• Product Name: 2'-Bromo-4'-(difluoromethyl)propiophenone
• CAS No: 1261849-87-9
• MF: C₁₀H₉BrF₂O
• MW: 263.078669309616
• CID: 4791388
• Update Time: 2025-10-06

2'-Bromo-4'-(difluoromethyl)propiophenone Chemical and Physical Properties

Names and Identifiers

• 2'-Bromo-4'-(difluoromethyl)propiophenone

• Inchi： 1S/C10H9BrF2O/c1-2-9(14)7-4-3-6(10(12)13)5-8(7)11/h3-5,10H,2H2,1H3
• InChI Key： KNCWYSNQZYMNRV-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(F)F)C=CC=1C(CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 3.4
• Topological Polar Surface Area: 17.1

Additional information on 2'-Bromo-4'-(difluoromethyl)propiophenone

Comprehensive Overview of 2'-Bromo-4'-(difluoromethyl)propiophenone (CAS No. 1261849-87-9): Properties, Applications, and Industry Insights

2'-Bromo-4'-(difluoromethyl)propiophenone (CAS No. 1261849-87-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of both bromo and difluoromethyl substituents on the propiophenone backbone makes it a versatile intermediate for synthesizing complex molecules. This compound is particularly valued for its role in cross-coupling reactions and as a precursor in the development of bioactive compounds.

In recent years, the demand for fluorinated organic compounds like 2'-Bromo-4'-(difluoromethyl)propiophenone has surged, driven by their enhanced stability and bioavailability. Researchers are increasingly exploring its potential in drug discovery, especially for targeting enzyme inhibition and receptor modulation. The compound’s electrophilic properties also make it a candidate for catalysis and material science applications, aligning with the growing interest in sustainable chemistry.

From an industrial perspective, CAS No. 1261849-87-9 is synthesized through controlled halogenation and fluorination processes, ensuring high purity for research use. Its molecular weight (271.07 g/mol) and solubility in common organic solvents like DMSO and acetone facilitate its integration into laboratory workflows. Analytical techniques such as HPLC and NMR are routinely employed to verify its structural integrity, a critical step given its role in high-value syntheses.

The compound’s relevance extends to agrochemical innovation, where difluoromethyl-containing molecules are investigated for their pesticidal activity. With global trends emphasizing eco-friendly crop protection, 2'-Bromo-4'-(difluoromethyl)propiophenone offers a pathway to develop low-toxicity formulations. This aligns with regulatory shifts toward safer agricultural chemicals, a topic frequently searched by stakeholders in the agriscience sector.

In the context of market dynamics, suppliers of CAS No. 1261849-87-9 emphasize batch-to-batch consistency and scalability, addressing concerns raised in pharmaceutical quality control forums. The compound’s storage stability under inert conditions further enhances its appeal for long-term R&D projects. Notably, discussions on patent landscapes reveal its inclusion in proprietary synthetic routes, highlighting its commercial potential.

Emerging applications of 2'-Bromo-4'-(difluoromethyl)propiophenone in photoredox catalysis and metal-organic frameworks (MOFs) reflect broader shifts toward green chemistry. Laboratories leveraging AI-driven molecular design often reference its structural motifs when optimizing reaction pathways. Such interdisciplinary relevance ensures its prominence in scientific literature and grant-funded studies.

To summarize, 2'-Bromo-4'-(difluoromethyl)propiophenone (CAS No. 1261849-87-9) exemplifies the convergence of synthetic utility and industrial applicability. Its role in advancing life sciences and material engineering underscores the importance of specialty chemicals in modern research. As innovation accelerates, this compound will likely remain a focal point for academic and commercial exploration.